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Introduction
The Proximity Ligation Assay (PLA) is a powerful and highly sensitive immunoassay technique

used to detect protein-protein interactions in situ.[1][2][3] This method offers the unique

advantage of visualizing interactions at the subcellular level within fixed cells or tissue sections,

providing both qualitative and quantitative data.[4][5] PLA can detect interactions between

proteins that are within a proximity of 40 nanometers.[1][4][6][7] The technology relies on a pair

of primary antibodies raised in different species that recognize the two proteins of interest.[8]

Secondary antibodies, each conjugated to a unique short DNA oligonucleotide (PLA probes),

bind to the primary antibodies.[4][8] When the proteins are in close proximity, the

oligonucleotides can be joined by a ligase to form a circular DNA template.[4][6][8] This

template is then amplified via rolling circle amplification (RCA), generating a concatemer of

repeating DNA sequences that can be visualized as a distinct fluorescent spot using labeled

oligonucleotides.[4][8] Each spot represents a single protein-protein interaction event.[4]
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p80-coilin is the primary scaffolding protein of Cajal bodies (CBs), which are dynamic

subnuclear organelles involved in the biogenesis of small nuclear ribonucleoproteins (snRNPs)

and other RNA processing events.[9][10] As a central component of CBs, coilin acts as a

molecular hub, interacting with numerous proteins and RNA molecules to facilitate the

assembly and function of these nuclear bodies.[9] Key interaction partners of p80-coilin
include the Survival Motor Neuron (SMN) protein, Sm proteins (core components of snRNPs),

and fibrillarin.[9][11] Understanding the dynamics of these interactions is crucial for elucidating

the mechanisms of RNA metabolism and the pathogenesis of diseases such as spinal

muscular atrophy.

This document provides a detailed protocol for utilizing the Proximity Ligation Assay to validate

and quantify the interactions between p80-coilin and its putative binding partners within the

cell nucleus.

Experimental Workflow and Signaling Diagrams
The following diagrams illustrate the experimental workflow of the Proximity Ligation Assay and

the central role of p80-coilin within the Cajal body.
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Figure 1. Proximity Ligation Assay (PLA) experimental workflow.
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Figure 2. p80-coilin interaction network within the Cajal body.
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Detailed Experimental Protocol
This protocol is adapted from standard in situ PLA procedures and optimized for detecting

nuclear protein interactions.[6][12][13]

Materials:

Cells: Human cell line (e.g., HeLa or A549) cultured on sterile glass coverslips or chamber

slides.

Primary Antibodies:

Rabbit anti-p80-coilin antibody

Mouse anti-[Protein of Interest] antibody (e.g., anti-SMN, anti-Fibrillarin)

Note: Antibodies must be raised in different species and validated for

immunofluorescence.[14]

PLA Kit: Commercially available PLA kit (e.g., Duolink® In Situ Red Starter Kit

Mouse/Rabbit), which typically includes:

PLA probes (anti-rabbit PLUS and anti-mouse MINUS)

Blocking Solution

Antibody Diluent

Ligation buffer and Ligase

Amplification buffer and Polymerase

Wash Buffers (A and B)

Mounting Medium with DAPI

Reagents for Fixation and Permeabilization:

4% Paraformaldehyde (PFA) in PBS
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0.2% - 0.5% Triton X-100 in PBS

Phosphate-Buffered Saline (PBS)

Equipment:

Humidity chamber

37°C incubator

Fluorescence microscope with appropriate filters

Image analysis software (e.g., ImageJ with the BlobFinder plugin)[8]

Procedure:

Day 1: Cell Preparation and Antibody Incubation

Cell Culture and Fixation:

Plate cells onto coverslips to achieve 60-70% confluency.

Wash cells gently with PBS.

Fix cells with 4% PFA for 15 minutes at room temperature.[8]

Wash three times with PBS for 5 minutes each.

Permeabilization:

Incubate cells with 0.2% - 0.5% Triton X-100 in PBS for 10-15 minutes at room

temperature to permeabilize the nuclear membrane.[13]

Wash three times with PBS for 5 minutes each.

Blocking:

Place coverslips in a pre-heated humidity chamber.
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Add enough Blocking Solution from the PLA kit to cover the cells.

Incubate for 1 hour at 37°C.[8]

Primary Antibody Incubation:

Dilute the rabbit anti-p80-coilin and mouse anti-[Protein of Interest] antibodies in the

Antibody Diluent to their optimal, predetermined concentrations.

Tap off the blocking solution from the coverslips.

Add the primary antibody solution to the cells.

Incubate overnight at 4°C in the humidity chamber.[4][12]

Day 2: PLA Reaction and Imaging

Washing:

Wash the coverslips twice with 1x Wash Buffer A for 5 minutes each at room temperature.

PLA Probe Incubation:

Dilute the PLA probes (anti-rabbit PLUS and anti-mouse MINUS) 1:5 in Antibody Diluent.

[12]

Add the PLA probe solution to the coverslips.

Incubate for 1 hour at 37°C in the humidity chamber.[13]

Washing:

Wash the coverslips twice with 1x Wash Buffer A for 5 minutes each.

Ligation:

Prepare the ligation mix by diluting the Ligase 1:40 in the Ligation Buffer.[6]

Add the ligation mix to the coverslips.
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Incubate for 30 minutes at 37°C in the humidity chamber.[6][8]

Washing:

Wash the coverslips twice with 1x Wash Buffer A for 2 minutes each.[6]

Amplification:

Prepare the amplification mix by diluting the Polymerase 1:80 in the Amplification Buffer.[6]

Add the amplification mix to the coverslips.

Incubate for 100 minutes at 37°C in the humidity chamber.[14] Keep the slides in the dark

during this step.[14]

Final Washes and Mounting:

Wash the coverslips twice with 1x Wash Buffer B for 10 minutes each.[6]

Wash once with 0.01x Wash Buffer B for 1 minute.[6]

Allow the coverslips to dry briefly in the dark.

Mount the coverslips onto glass slides using a minimal amount of Mounting Medium with

DAPI.[6]

Seal the edges with nail polish and let it dry for 15 minutes.[6]

Imaging and Analysis:

Visualize the PLA signals using a fluorescence microscope. DAPI staining identifies the

nuclei.

Capture images from at least 10-15 random fields of view per condition.

Quantify the number of PLA signals (dots) per nucleus using image analysis software.[8]

[15] The results should be expressed as the average number of interactions per cell.

Controls:
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Negative Control (Antibody): Omit one of the primary antibodies to ensure the signal is

dependent on the presence of both target proteins.

Negative Control (Biological): Use cells known not to express one of the target proteins, or a

condition where the interaction is not expected to occur.

Positive Control: Use a known interacting protein pair as a positive control for the assay

setup.[14]

Data Presentation and Quantitative Analysis
Quantitative analysis involves counting the number of PLA signals per cell nucleus across

different experimental conditions.[16] The data should be summarized in a table for clear

comparison.

Table 1: Quantification of p80-coilin and SMN Interaction under Condition X

Experiment
al Condition

Number of
Cells
Analyzed

Total PLA
Signals
Counted

Mean PLA
Signals per
Cell

Standard
Deviation
(SD)

p-value (vs.
Control)

Control

(Untreated)
150 750 5.0 1.2 N/A

Treatment X 145 1885 13.0 2.5 <0.001

Negative

Control (no

anti-SMN Ab)

152 45 0.3 0.5 <0.001

This table presents hypothetical data for illustrative purposes. The mean number of PLA signals

per cell is calculated by dividing the total signals by the number of cells analyzed. Statistical

significance is determined using an appropriate test, such as a Student's t-test.

Troubleshooting Common Issues

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://blog.benchsci.com/bench-tips-proximity-ligation-assay-pla
https://pmc.ncbi.nlm.nih.gov/articles/PMC5688095/
https://www.benchchem.com/product/b1178142/docs?utm_src=pdf-body#application-notes-and-protocols-validating-p80-coilin-interactions-using-proximity-ligation-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178142?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Probable Cause(s) Suggested Solution(s)

No/Weak PLA Signal

- Low protein expression

levels.- Primary antibody

concentration is too low.-

Inefficient cell

permeabilization.- Samples

dried out during incubation.[14]

- Increase primary antibody

concentration.- Optimize

permeabilization time or Triton

X-100 concentration.- Ensure

the humidity chamber is

properly sealed; use a

hydrophobic pen to encircle

the sample.[14]

High Background Signal

- Primary antibody

concentration is too high.-

Insufficient blocking.-

Amplification time is too long.

[14]- Inadequate washing.

- Titrate and decrease primary

antibody concentration.-

Increase blocking incubation

time.[17]- Reduce amplification

time (do not exceed 100-120

minutes).- Ensure wash buffers

are at room temperature and

wash steps are performed

diligently.[17]

Signal Outside Nucleus

- Non-specific antibody

binding.- The protein

interaction genuinely occurs

outside the nucleus.

- Validate primary antibody

specificity using

immunofluorescence.- Review

literature for known subcellular

localizations of the interacting

proteins.

For a comprehensive troubleshooting guide, refer to resources provided by commercial PLA kit

manufacturers.[4][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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